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Compound of Interest

Compound Name: 5-Bromo-2-Methoxycinnamic Acid

CAS No.: 40803-53-0

Cat. No.: B1268998

Get Quote

This guide provides an in-depth technical analysis of the spectroscopic characteristics of 5-
bromo-2-methoxycinnamic acid, a substituted aromatic carboxylic acid of interest to

researchers in synthetic chemistry and drug development. By leveraging fundamental

principles and comparative data from analogous structures, we will dissect its signature

features across Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry

(MS). This document is designed to serve as a practical reference for the identification,

characterization, and quality control of this compound.

Molecular Structure and Spectroscopic Overview
5-Bromo-2-methoxycinnamic acid (C₁₀H₉BrO₃, Molar Mass: 257.08 g/mol ) possesses a

unique arrangement of functional groups that give rise to a distinct and interpretable

spectroscopic fingerprint. The molecule combines an α,β-unsaturated carboxylic acid with a

disubstituted benzene ring. The interplay between the electron-donating methoxy group (-

OCH₃), the electron-withdrawing and sterically bulky bromine atom (-Br), and the conjugated

acrylic acid moiety governs the electronic environment of each atom, which is directly reflected

in the spectroscopic data.
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The anticipated analytical workflow for the complete characterization of this molecule is

outlined below.

Synthesis & Purification
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Click to download full resolution via product page

Caption: Workflow for the synthesis and spectroscopic validation of 5-Bromo-2-
Methoxycinnamic Acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of

an organic molecule. For 5-bromo-2-methoxycinnamic acid, we will analyze both ¹H and ¹³C
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NMR spectra. The spectra are typically recorded in a deuterated solvent such as DMSO-d₆,

which can solubilize the carboxylic acid and avoids overlap with the analyte's signals.

¹H NMR Spectroscopy Analysis
The proton NMR spectrum provides information on the number of distinct proton environments,

their electronic surroundings (chemical shift), their neighboring protons (spin-spin splitting), and

their relative numbers (integration). Based on analogous compounds, the predicted ¹H NMR

spectrum of 5-bromo-2-methoxycinnamic acid in DMSO-d₆ is summarized in the table below.

[1]

Table 1: Predicted ¹H NMR Data for 5-Bromo-2-Methoxycinnamic Acid

Proton
Assignment

Predicted
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration

Carboxylic Acid

(-COOH)
~12.5 Broad Singlet - 1H

H-α (vinyl) ~6.6 Doublet ~16.0 1H

H-β (vinyl) ~7.8 Doublet ~16.0 1H

Aromatic H-3 ~7.2 Doublet ~8.8 1H

Aromatic H-4 ~7.7
Doublet of

Doublets
~8.8, 2.4 1H

Aromatic H-6 ~7.9 Doublet ~2.4 1H

Methoxy (-OCH₃) ~3.9 Singlet - 3H

Interpretation and Rationale:

Carboxylic Acid Proton (~12.5 ppm): This proton is highly deshielded due to the

electronegativity of the adjacent oxygen atoms and its acidic nature, causing it to appear far

downfield.[2] Its signal is often broad due to hydrogen bonding with the solvent or other

analyte molecules.
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Vinyl Protons (H-α at ~6.6 ppm, H-β at ~7.8 ppm): These two protons on the double bond

exhibit a large coupling constant of approximately 16.0 Hz, which is characteristic of a trans

(E) configuration.[3] H-β is further downfield than H-α because it is directly attached to the

aromatic ring and experiences its deshielding effects.

Aromatic Protons (~7.2-7.9 ppm): The three aromatic protons are in distinct chemical

environments.

H-6 (~7.9 ppm): This proton is ortho to the bromine and meta to the methoxy group. It

appears as a doublet due to coupling with H-4, with a small meta-coupling constant (J ≈

2.4 Hz).

H-4 (~7.7 ppm): This proton is ortho to the bromine and meta to the acrylic acid side chain.

It is split by both H-3 (ortho-coupling, J ≈ 8.8 Hz) and H-6 (meta-coupling, J ≈ 2.4 Hz),

resulting in a doublet of doublets.

H-3 (~7.2 ppm): This proton is ortho to the methoxy group and experiences its shielding

effect, causing it to appear at the most upfield position among the aromatic protons. It is

split only by H-4, giving a doublet.

Methoxy Protons (~3.9 ppm): The three protons of the methoxy group are equivalent and not

coupled to any other protons, resulting in a sharp singlet integrated to 3H.[3]

¹³C NMR Spectroscopy Analysis
The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule.

Table 2: Predicted ¹³C NMR Data for 5-Bromo-2-Methoxycinnamic Acid
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Carbon Assignment Predicted Chemical Shift (δ, ppm)

Carbonyl (C=O) ~167.5

C-β (vinyl) ~142.0

C-α (vinyl) ~120.0

C-2 (Ar, C-OCH₃) ~158.0

C-6 (Ar, C-H) ~135.0

C-4 (Ar, C-H) ~133.0

C-1 (Ar, C-C=) ~125.0

C-5 (Ar, C-Br) ~117.0

C-3 (Ar, C-H) ~115.0

Methoxy (-OCH₃) ~56.0

Interpretation and Rationale:

Carbonyl Carbon (~167.5 ppm): The carboxylic acid carbonyl carbon is significantly

deshielded and appears in the typical range for this functional group.[1][4]

Aromatic Carbons (~115-158 ppm): The six aromatic carbons are all chemically distinct. The

carbon bearing the methoxy group (C-2) is the most deshielded due to the oxygen's

electronegativity. The carbon attached to the bromine (C-5) is expected around 117 ppm, a

typical value for a bromine-substituted aromatic carbon.[5] The remaining carbons can be

assigned based on substituent effects and comparison with similar structures.

Vinyl Carbons (C-α and C-β): C-β (~142.0 ppm) is further downfield than C-α (~120.0 ppm)

due to its proximity to the deshielding aromatic ring.

Methoxy Carbon (~56.0 ppm): This aliphatic carbon appears in the expected upfield region.

[3]

Infrared (IR) Spectroscopy
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FTIR spectroscopy is ideal for identifying the key functional groups within a molecule by

detecting their characteristic vibrational frequencies.

Table 3: Characteristic IR Absorption Bands for 5-Bromo-2-Methoxycinnamic Acid

Wavenumber (cm⁻¹) Vibration Type Functional Group

3300–2500 (very broad) O–H stretch Carboxylic Acid

~3050 C–H stretch Aromatic & Vinylic

~2950 C–H stretch Methoxy (-CH₃)

~1690 C=O stretch
α,β-Unsaturated Carboxylic

Acid

~1625 C=C stretch Alkene

~1590, ~1480 C=C stretch Aromatic Ring

~1250 C–O stretch Aryl Ether & Carboxylic Acid

~980 =C-H bend (out-of-plane) trans-Alkene

Interpretation and Rationale:

O-H Stretch (3300–2500 cm⁻¹): The most prominent feature of a carboxylic acid is the

extremely broad O-H stretching band, which is a result of strong intermolecular hydrogen

bonding.[2]

C=O Stretch (~1690 cm⁻¹): The carbonyl stretch of the carboxylic acid is strong and sharp.

Its position is slightly lowered from a typical saturated carboxylic acid (~1710 cm⁻¹) due to

conjugation with the C=C double bond and the aromatic ring, which weakens the C=O bond.

[2]

C=C Stretches (~1625, 1590, 1480 cm⁻¹): The spectrum will show absorptions for both the

vinylic and the aromatic C=C double bond stretches.

C-O Stretches (~1250 cm⁻¹): This region will contain overlapping signals from the C-O single

bond stretching of both the carboxylic acid and the aryl ether (methoxy) groups.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b1268998/docs?utm_src=pdf-body#a-technical-guide-to-the-spectroscopic-analysis-of-5-bromo-2-methoxycinnamic-acid
https://www.docbrown.info/page06/spectra2/cinnamic-acid-ir.htm
https://www.docbrown.info/page06/spectra2/cinnamic-acid-ir.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


trans-Alkene Bend (~980 cm⁻¹): A key diagnostic peak for the trans geometry of the double

bond is the out-of-plane C-H bending vibration, which typically appears as a strong band

around 980 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight of a compound and offers structural clues

based on its fragmentation pattern upon ionization. For 5-bromo-2-methoxycinnamic acid,

Electron Ionization (EI) would likely be used.

Predicted Fragmentation Pathway:

The molecular ion [M]⁺ should be clearly visible. Due to the presence of a bromine atom, the

molecular ion peak will appear as a pair of peaks of nearly equal intensity ([M]⁺ and [M+2]⁺),

corresponding to the natural abundance of the ⁷⁹Br and ⁸¹Br isotopes.

A plausible fragmentation pathway is dominated by cleavages around the functional groups, as

informed by studies on similar structures.[6]

[C₁₀H₉BrO₃]⁺
m/z = 256/258

[M-OH]⁺
m/z = 239/241

- •OH

[M-COOH]⁺
m/z = 211/213

- •COOH

[M-Br]⁺
m/z = 177

- •Br

[M-OH-CO]⁺
m/z = 211/213

- CO

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for 5-Bromo-2-Methoxycinnamic Acid
under EI-MS.

Interpretation of Key Fragments:

m/z 256/258 ([M]⁺): The molecular ion peak, showing the characteristic bromine isotope

pattern.
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m/z 239/241 ([M-OH]⁺): Loss of a hydroxyl radical from the carboxylic acid group is a

common fragmentation for carboxylic acids.[7]

m/z 211/213 ([M-COOH]⁺): Loss of the entire carboxyl group as a radical is another

characteristic fragmentation. This can also be formed by the subsequent loss of CO from the

[M-OH]⁺ fragment.

m/z 177 ([M-Br]⁺): Loss of the bromine radical. Studies on ortho-substituted cinnamic acids

show that the loss of the ortho substituent can be a favorable process.[6] This fragment

would appear as a single peak, lacking the bromine isotopic signature.

Experimental Protocols
To obtain the data discussed, the following standard laboratory procedures are recommended.

Protocol 1: NMR Sample Preparation and Acquisition
Sample Preparation: Accurately weigh 5-10 mg of 5-bromo-2-methoxycinnamic acid and

dissolve it in approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

Transfer: Transfer the solution to a 5 mm NMR tube.

Instrumentation: Place the sample in a 400 MHz (or higher) NMR spectrometer.

Acquisition:

For ¹H NMR, acquire the spectrum using a standard pulse sequence. Typically, 16-32

scans are sufficient.

For ¹³C NMR, acquire the spectrum using a proton-decoupled pulse sequence. A greater

number of scans (e.g., 1024 or more) will be necessary due to the lower natural

abundance of ¹³C.

Processing: Process the raw data (FID) by applying a Fourier transform, phase correction,

and baseline correction. Calibrate the chemical shift scale to the residual solvent peak of

DMSO-d₆ (δ ≈ 2.50 ppm for ¹H, δ ≈ 39.52 ppm for ¹³C).
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Protocol 2: FTIR Sample Preparation and Acquisition
(KBr Pellet Method)

Sample Preparation: Grind 1-2 mg of the sample with ~100 mg of dry, IR-grade potassium

bromide (KBr) in an agate mortar until a fine, homogeneous powder is formed.

Pellet Formation: Place the powder in a pellet press and apply several tons of pressure to

form a thin, translucent pellet.

Background Scan: Place the empty pellet holder in the FTIR spectrometer and run a

background scan to account for atmospheric CO₂ and H₂O.

Sample Scan: Place the KBr pellet in the holder and acquire the sample spectrum, typically

over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

Conclusion
The spectroscopic analysis of 5-bromo-2-methoxycinnamic acid provides a clear and

unambiguous method for its structural confirmation and purity assessment. The combination of

¹H NMR, with its characteristic vinyl and aromatic splitting patterns; ¹³C NMR, which confirms

the carbon skeleton; FTIR, which identifies the key carboxylic acid, alkene, and ether functional

groups; and Mass Spectrometry, which establishes the molecular weight and primary

fragmentation routes, offers a comprehensive characterization. This guide serves as a

foundational resource for scientists working with this and structurally related compounds,

enabling efficient and accurate analysis in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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